Cas no 52107-84-3 (1-(3-Iodo-4-methylphenyl)ethanone)

• Product Name: 1-(3-Iodo-4-methylphenyl)ethanone
• CAS No: 52107-84-3
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 366117
• PubChem ID: 13979170
• Update Time: 2025-04-19

1-(3-Iodo-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Iodo-4-methylphenyl)ethanone
• Ethanone, 1-(3-iodo-4- methylphenyl)-
• 1-(3-iodanyl-4-methyl-phenyl)ethanone
• Ethanone,1-(3-iodo-4-methylphenyl)
• SCHEMBL17325043
• 1-(3-Iodo-4-methylphenyl)ethan-1-one
• DTXSID70553699
• 52107-84-3
• Ethanone,1-(3-iodo-4-methylphenyl)-
• CCA10784
• A828925
• 3'-Iodo-4'-methylacetophenone

• Inchi： 1S/C9H9IO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5H,1-2H3
• InChI Key： MYVGXULDMDDIMZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=O)C=CC=1C

Computed Properties

• Exact Mass: 259.97000
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.632±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41.5-42.0 ºC
• Refractive Index: 1.617 (589.3 nm 25 ºC)
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.80220